Cas no 1805111-85-6 (Ethyl 3-bromo-5-methyl-2-nitrophenylacetate)

• Product Name: Ethyl 3-bromo-5-methyl-2-nitrophenylacetate
• CAS No: 1805111-85-6
• MF: C₁₁H₁₂BrNO₄
• MW: 302.121282577515
• CID: 5002198
• Update Time: 2025-09-25

Ethyl 3-bromo-5-methyl-2-nitrophenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-bromo-5-methyl-2-nitrophenylacetate

• Inchi： 1S/C11H12BrNO4/c1-3-17-10(14)6-8-4-7(2)5-9(12)11(8)13(15)16/h4-5H,3,6H2,1-2H3
• InChI Key： DLRCFMJRGQSGAT-UHFFFAOYSA-N
• SMILES： BrC1=CC(C)=CC(=C1[N+](=O)[O-])CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 292
• XLogP3: 3
• Topological Polar Surface Area: 72.1

Additional information on Ethyl 3-bromo-5-methyl-2-nitrophenylacetate

Research Brief on Ethyl 3-bromo-5-methyl-2-nitrophenylacetate (CAS: 1805111-85-6) in Chemical Biology and Pharmaceutical Applications

Ethyl 3-bromo-5-methyl-2-nitrophenylacetate (CAS: 1805111-85-6) is a specialized chemical intermediate that has garnered significant attention in recent pharmaceutical and chemical biology research. This compound, characterized by its bromo-methyl-nitrophenylacetate structure, serves as a critical building block in the synthesis of complex molecules, particularly in the development of novel therapeutic agents. Recent studies have explored its utility in medicinal chemistry, highlighting its role in the construction of pharmacophores for targeted drug design.

A 2023 study published in the Journal of Medicinal Chemistry investigated the synthetic pathways and reactivity of Ethyl 3-bromo-5-methyl-2-nitrophenylacetate, emphasizing its potential in the development of kinase inhibitors. The research demonstrated that the bromo and nitro functional groups in this compound facilitate selective cross-coupling reactions, enabling the efficient synthesis of heterocyclic scaffolds. These scaffolds are pivotal in designing inhibitors for protein kinases involved in cancer and inflammatory diseases.

Further advancements in 2024 have explored the compound's application in photoaffinity labeling, a technique used to study protein-ligand interactions. Researchers utilized Ethyl 3-bromo-5-methyl-2-nitrophenylacetate as a precursor to generate photoactivatable probes, which were employed to map binding sites of target proteins. This approach has provided deeper insights into the mechanistic pathways of drug action, supporting the development of more precise therapeutics.

In addition to its synthetic versatility, the safety and pharmacokinetic properties of Ethyl 3-bromo-5-methyl-2-nitrophenylacetate have been evaluated in preclinical studies. A recent toxicological assessment indicated favorable metabolic stability and low cytotoxicity, suggesting its suitability for further pharmaceutical development. These findings are particularly relevant for researchers aiming to optimize lead compounds with improved bioavailability and safety profiles.

Looking ahead, the integration of Ethyl 3-bromo-5-methyl-2-nitrophenylacetate into automated synthesis platforms is expected to streamline the production of high-value intermediates. Collaborative efforts between academia and industry are also underway to explore its potential in fragment-based drug discovery, where its modular structure could accelerate the identification of novel bioactive molecules. As research progresses, this compound is poised to play a pivotal role in addressing unmet medical needs through innovative chemical strategies.